Cas no 128676-96-0 (12H-[1]Benzopyrano[2,3-b]quinolin-12-one)

12H-[1]Benzopyrano[2,3-b]quinolin-12-one structure
128676-96-0 structure
Product Name:12H-[1]Benzopyrano[2,3-b]quinolin-12-one
CAS No:128676-96-0
MF:C16H9NO2
MW:247.248163938522
CID:1223490
PubChem ID:14616632
Update Time:2025-04-20

12H-[1]Benzopyrano[2,3-b]quinolin-12-one Chemical and Physical Properties

Names and Identifiers

    • 12H-[1]Benzopyrano[2,3-b]quinolin-12-one
    • chromeno[2,3-b]quinolin-12-one
    • DTXSID90562223
    • 128676-96-0
    • 12H-chromeno[2,3-b]quinolin-12-one
    • Inchi: 1S/C16H9NO2/c18-15-11-6-2-4-8-14(11)19-16-12(15)9-10-5-1-3-7-13(10)17-16/h1-9H
    • InChI Key: SWMLNVDSRAVOFF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C2=CC3C=CC=CC=3N=C12)=O

Computed Properties

  • Exact Mass: 247.06337
  • Monoisotopic Mass: 247.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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